N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide

• Molecular Formula: C15H21FN2O3S
• Molecular Weight: 328.4 g/mol
• IUPAC Name: N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide
• InChI: InChI=1S/C15H21FN2O3S/c1-12-6-8-17(9-7-12)15(19)11-18(22(2,20)21)14-5-3-4-13(16)10-14/h3-5,10,12H,6-9,11H2,1-2H3
• InChI Key: VLGGXSQIROXDBX-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C(=O)CN(C2=CC(=CC=C2)F)S(=O)(=O)C
• solubility: 49.3 [ug/mL]

Description

N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide, also known as F13714, is a novel compound that has been synthesized for scientific research purposes. This compound belongs to the class of sulfonamides and has been found to have potential therapeutic applications due to its unique chemical structure.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide is not fully understood, but it is believed to involve the inhibition of enzymes such as carbonic anhydrase and histone deacetylase. These enzymes play a crucial role in various biological processes such as cell growth, differentiation, and gene expression. By inhibiting these enzymes, N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide can alter the cellular processes and lead to the desired therapeutic effects.
Biochemical and Physiological Effects:
N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide has been shown to have various biochemical and physiological effects such as inhibition of cell growth, reduction of inflammation, and neuroprotection. The compound can also induce apoptosis, which is a programmed cell death mechanism that is essential for maintaining the health of the body. In addition, N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide can modulate the expression of genes that are involved in various biological processes.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide in lab experiments include its high purity, stability, and specificity towards the target enzymes. The compound can be easily synthesized in large quantities and can be used in various assays such as cell viability assays, Western blotting, and immunofluorescence. However, the limitations of using N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide include its potential toxicity and off-target effects. The compound can also be expensive to synthesize and may require specialized equipment and expertise.

Future Directions

There are several future directions for the research on N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide. One direction is to explore the potential of the compound in combination with other drugs for cancer therapy. Another direction is to investigate the effects of N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide on other biological processes such as angiogenesis and autophagy. Moreover, the development of more potent and selective analogs of N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide can lead to the discovery of new therapeutic agents. Finally, the elucidation of the precise mechanism of action of N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide can provide insights into the cellular processes that are involved in various diseases.
Conclusion:
In conclusion, N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide is a novel compound that has potential therapeutic applications in various fields of research. The compound has been synthesized using a multi-step process and has been found to have unique biochemical and physiological effects. The research on N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide has provided insights into the cellular processes that are involved in various diseases and has opened new avenues for drug discovery. The future directions for the research on N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide are promising and can lead to the development of new therapeutic agents.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide involves a multi-step process that starts with the reaction of 3-fluoroaniline with ethyl 2-oxo-2-(4-methylpiperidin-1-yl)acetate, followed by the reaction with methanesulfonyl chloride. The final product is obtained after purification through various techniques such as column chromatography and recrystallization. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide has been found to have potential therapeutic applications in various fields of research such as cancer, inflammation, and neurodegenerative diseases. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. In addition, N-(3-fluorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide has been found to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. Moreover, the compound has been shown to have neuroprotective effects and can prevent the death of neurons in the brain.